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Compound of Interest

Compound Name: PX-866-170H

Cat. No.: B593762

Essential Safety and Handling Guide for PX-866-
170H

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling and
disposal of PX-866-170H, a potent phosphoinositide 3-kinase (PI3K) inhibitor. Adherence to
these procedures is essential to ensure personal safety and maintain a secure laboratory
environment.

Hazard Identification and Classification

PX-866-170H is a potent compound requiring careful handling. Based on data for the related
compound PX-866 and general knowledge of PI3K inhibitors, it should be handled as a
hazardous substance.[1][2] The following hazards are anticipated:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]

Sensitization: May cause an allergic skin reaction.[1]

Long-Term Health Effects: Suspected of causing genetic defects, damaging fertility or the
unborn child.[1]
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e Environmental Hazards: Harmful to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is mandatory to minimize exposure risk. The following table
summarizes the required PPE for handling PX-866-170H.
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile or latex gloves are
recommended. Double-gloving
is advised, especially for
chemotherapy-grade gloves.
Inspect gloves for tears or
punctures before and during
use. Change gloves

immediately if contaminated.[3]

Eye Protection

Safety glasses or goggles

Must include side shields to

protect against splashes.

Body Protection

Laboratory coat or gown

A disposable, impermeable
gown is preferred. If a reusable
lab coat is used, it must be
professionally laundered and

not taken home.[4]

Respiratory Protection

Respirator

An N95 respirator or higher
should be used when handling
the powdered form of the
compound, especially when
there is a risk of aerosolization.
All respiratory protection must
be used in accordance with a
comprehensive respiratory

protection program.

Face Protection

Face shield

Should be worn in conjunction
with safety glasses or goggles,
particularly when there is a
significant risk of splashes or

sprays.

Operational Plan for Safe Handling

A systematic approach to handling PX-866-170H is critical to minimize exposure.
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Engineering Controls:

e Fume Hood: All work involving weighing, dissolving, and handling of powdered PX-866-
170H must be conducted in a certified chemical fume hood or a biological safety cabinet to
prevent inhalation of dust and aerosols.[3]

Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Work on a
disposable absorbent bench protector to contain any potential spills.

Weighing: Use a dedicated and calibrated scale within the fume hood.

Dissolving: When dissolving the compound, add the solvent slowly to the powder to avoid
splashing. If sonication is required to aid dissolution, ensure the vial is securely capped.

Handling Solutions: When working with solutions, be mindful of potential splashes and work
within the fume hood.

Post-Handling: After handling, wipe down the work area with an appropriate deactivating
solution (if available and validated) or a cleaning agent. Dispose of all contaminated
disposable materials as hazardous waste.

Hygiene: Wash hands and face thoroughly after working with the substance.[5] Do not eat,
drink, or smoke in the laboratory.[1]

Disposal Plan
All waste materials contaminated with PX-866-170H must be treated as hazardous waste.

e Solid Waste: Contaminated PPE (gloves, gowns, etc.), absorbent pads, and empty vials
should be collected in a designated, labeled hazardous waste container.

 Liquid Waste: Unused solutions containing PX-866-170H should be collected in a sealed,
labeled hazardous waste container. Do not dispose of down the drain.

o Spill Cleanup: In case of a spill, absorb the material with an inert absorbent, collect it in a
sealed container, and dispose of it as hazardous waste.[1]
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Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of PX-866-170H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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170H]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593762#personal-protective-equipment-for-handling-
px-866-170h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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